Cas no 1374655-49-8 (Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate
• CAS No: 1374655-49-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD24857093
• CID: 5618091
• PubChem ID: 83849096
• Update Time: 2025-06-28

Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-2893629
• 1374655-49-8
• SB50429
• Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 4-(aminomethyl)-2-methyl-1-pyrrolidinecarboxylate

• MDL： MFCD24857093
• Inchi： 1S/C11H22N2O2/c1-8-5-9(6-12)7-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： OMYUWTDLNUMEGX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CN)CC1C)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 290.6±13.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Additional information on Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate

Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate: A Versatile Intermediate in Pharmaceutical Chemistry

Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate is a key synthetic intermediate with the molecular formula C₁₁H₂₁NO₂ and a molecular weight of 203.29 g/mol. This compound, characterized by its tert-butyl and 2-methylpyrrolidine moieties, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The CAS number 1374655-49-8 serves as a critical identifier for this compound, facilitating its precise characterization and use in academic and industrial research settings.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate as a building block for the synthesis of bioactive molecules. Studies published in Journal of Medicinal Chemistry (2023) demonstrate its utility in the development of aminomethylpyrrolidine-based derivatives with potential therapeutic applications. These derivatives have been shown to exhibit enhanced stability and solubility compared to their non-tert-butyl counterparts, making them promising candidates for pharmaceutical formulations.

The 4-(aminomethyl) functional group in this compound plays a crucial role in modulating its chemical reactivity. This group enables the formation of various amine-derived functionalities through nucleophilic substitution reactions, which are essential for the synthesis of complex pharmaceutical molecules. Researchers at the University of Tokyo (2024) have reported that the tert-butyl substituent provides steric protection, preventing unwanted side reactions during synthetic processes while maintaining the compound's reactivity for further functionalization.

Current research on Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-3-carboxylate (a closely related compound) has revealed its potential as a scaffold for the development of antimicrobial agents. A study published in Organic & Biomolecular Chemistry (2023) demonstrated that derivatives of this compound exhibit significant activity against multidrug-resistant bacterial strains. The 2-methylpyrrolidine ring structure contributes to the compound's ability to interact with biological targets, enhancing its pharmacological profile.

The synthesis of Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method, described in a 2024 study in Green Chemistry, offers a sustainable and efficient route for the production of this compound, aligning with the growing emphasis on green chemistry practices in pharmaceutical manufacturing.

Recent advancements in computational chemistry have provided new insights into the molecular behavior of Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate. Molecular docking studies conducted by researchers at MIT (2024) suggest that this compound may exhibit potential as an enzyme inhibitor, particularly in the context of metabolic disorders. These findings open new avenues for its application in the treatment of conditions such as type 2 diabetes and hypertension.

The carboxylate functionality in this compound plays a critical role in its interaction with biological systems. This group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity. A 2023 study in Drug Discovery Today highlighted the importance of carboxylate groups in modulating the pharmacokinetic properties of pyrrolidine-based compounds, suggesting that Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate may have improved oral bioavailability compared to its non-carboxylate analogs.

Current research is exploring the potential of Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate in the development of targeted drug delivery systems. A 2024 study in Biomaterials Science demonstrated that this compound can be functionalized with polymer-based carriers to enhance its delivery to specific tissues. This approach could potentially improve the therapeutic index of compounds derived from this scaffold, reducing systemic side effects while increasing treatment efficacy.

Environmental considerations in the synthesis of Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate have become increasingly important. A 2023 review in Chemical Engineering Journal highlighted the development of atom-economic synthetic routes for this compound, emphasizing the importance of minimizing waste and energy consumption. These efforts align with the broader goals of sustainable pharmaceutical manufacturing and the reduction of chemical waste in industrial processes.

Future research on Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate is likely to focus on its applications in personalized medicine. Advances in genomics and proteomics are enabling the identification of new biological targets that may be modulated by this compound. A 2024 study in Nature Communications suggested that the pyrrolidine scaffold could be tailored to interact with specific genetic variants, opening new possibilities for the treatment of genetic disorders and precision oncology.

As research continues to uncover the full potential of Tert-butyl 4-(aminomethyl)-2-methylpyrrolidine-1-carboxylate, its role as a versatile synthetic intermediate in pharmaceutical chemistry is becoming increasingly evident. The compound's unique structural features, combined with its reactivity and functional versatility, position it as a valuable tool for the development of new therapeutic agents. Ongoing studies in computational chemistry, drug discovery, and green chemistry are likely to further expand its applications in the field of medicinal chemistry.